Cas no 68727-53-7 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- NSC325310
- NSC-325310
- STRYCHNOBILINE
- 68727-53-7
- DTXSID10420437
-
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- Inchi： InChI=1S/C40H46N4O2/c1-4-24-20-41-16-14-39-30-11-7-9-13-32(30)44-36(39)28(26(24)18-33(39)41)22-46-38(44)35-27-19-34-40(15-17-42(34)21-25(27)5-2)29-10-6-8-12-31(29)43(23(3)45)37(35)40/h4-13,26-28,33-38H,14-22H2,1-3H3/b24-4-,25-5+
- InChI Key： DOUZLKPMUCNEOS-JENZJZHWSA-N
- SMILES： C\C=C1\CN2CCC34C2CC1C1COC(C2C5N(C(C)=O)c6ccccc6C55CCN6C\C(=C/C)C2CC56)N(C31)c1ccccc41
Computed Properties
- Exact Mass: 614.36200
- Monoisotopic Mass: 614.36207672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 46
- Rotatable Bond Count: 1
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 39.3Ų
Experimental Properties
- PSA: 39.26000
- LogP: 5.48880
Related Literature
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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